![molecular formula C22H10Cl2N8O2S2 B12796095 2-[2,12-Dichloro-16-(2-hydroxyphenyl)-10,20-dithia-4,5,7,8,14,15,17,18-octazapentacyclo[11.7.0.03,11.05,9.015,19]icosa-1,3,6,8,11,13,16,18-octaen-6-yl]phenol CAS No. 77712-45-9](/img/structure/B12796095.png)
2-[2,12-Dichloro-16-(2-hydroxyphenyl)-10,20-dithia-4,5,7,8,14,15,17,18-octazapentacyclo[11.7.0.03,11.05,9.015,19]icosa-1,3,6,8,11,13,16,18-octaen-6-yl]phenol
Overview
Description
2-[2,12-Dichloro-16-(2-hydroxyphenyl)-10,20-dithia-4,5,7,8,14,15,17,18-octazapentacyclo[11.7.0.03,11.05,9.015,19]icosa-1,3,6,8,11,13,16,18-octaen-6-yl]phenol is a useful research compound. Its molecular formula is C22H10Cl2N8O2S2 and its molecular weight is 553.4 g/mol. The purity is usually 95%.
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Properties
CAS No. |
77712-45-9 |
|---|---|
Molecular Formula |
C22H10Cl2N8O2S2 |
Molecular Weight |
553.4 g/mol |
IUPAC Name |
2-[2,12-dichloro-16-(2-hydroxyphenyl)-10,20-dithia-4,5,7,8,14,15,17,18-octazapentacyclo[11.7.0.03,11.05,9.015,19]icosa-1,3,6,8,11,13,16,18-octaen-6-yl]phenol |
InChI |
InChI=1S/C22H10Cl2N8O2S2/c23-13-15-17(35-21-27-25-19(31(21)29-15)9-5-1-3-7-11(9)33)14(24)16-18(13)36-22-28-26-20(32(22)30-16)10-6-2-4-8-12(10)34/h1-8,33-34H |
InChI Key |
NWIVVXCOKNYZAB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN=C3N2N=C4C(=C(C5=NN6C(=NN=C6SC5=C4Cl)C7=CC=CC=C7O)Cl)S3)O |
Origin of Product |
United States |
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![2-cyclopropyl-2,4,9,15-tetrazatricyclo[9.4.0.03,8]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one](/img/structure/B12796083.png)
